molecular formula C17H12FN3OS B2594064 5-[(2-fluorobenzyl)sulfanyl]imidazo[1,2-c]quinazolin-2(3H)-one CAS No. 439108-27-7

5-[(2-fluorobenzyl)sulfanyl]imidazo[1,2-c]quinazolin-2(3H)-one

Cat. No. B2594064
CAS RN: 439108-27-7
M. Wt: 325.36
InChI Key: RAYOKZJVURGEOE-UHFFFAOYSA-N
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Description

5-[(2-Fluorobenzyl)sulfanyl]imidazo[1,2-c]quinazolin-2(3H)-one is a chemical compound with the molecular formula C17H12FN3OS . It has an average mass of 325.360 Da and a monoisotopic mass of 325.068512 Da . This compound is used for pharmaceutical testing .

Scientific Research Applications

Organic Synthesis and Drug Development

The imidazo[1,2-c]quinazolin-2-one scaffold is a versatile entity in organic synthesis and drug development. It serves as a key intermediate in the synthesis of various biologically active molecules. The presence of the fluorobenzylsulfanyl group can potentially enhance the binding affinity of the molecules to certain biological targets due to the electron-withdrawing nature of the fluorine atom .

Biological Activity and Reactivity

Compounds based on the imidazo[1,2-c]quinazolin-2-one core are known for their multifarious biological activities. They have been studied for their potential use in treating diseases due to their reactivity and ability to interact with various biological pathways .

Luminescent Properties

Derivatives of imidazo[1,2-c]quinazolin-2-one, such as the compound , may exhibit luminescent properties. This makes them suitable for applications in optoelectronic devices, sensors, and imaging technologies where fluorescence is required .

Versatile Scaffolds for Different Applications

The chemical structure and versatility of imidazo[1,2-c]quinazolin-2-one derivatives allow for their use in a wide range of applications. This includes material science, pharmaceuticals, and technological applications like emitters for confocal microscopy .

Pharmacological Properties

Imidazo[1,2-c]quinazolin-2-one derivatives are of significant interest in pharmacology. They can be designed to target central nervous system disturbances and have shown promise as anxiolytic, sedative, and muscle relaxant agents .

Synthesis of Analogues

The compound can be used as a starting material or intermediate in the synthesis of various analogues. These analogues can be tailored to have specific properties or biological activities, expanding the potential applications in medicinal chemistry .

Potential in Cancer Therapy

Due to the structural similarity with other biologically active heterocycles, there is potential for the development of anti-cancer drugs. The fluorine atom’s presence could be leveraged to design molecules that selectively target cancer cells .

Material Science Applications

The unique chemical structure of this compound could be exploited in material science. It could be used to create new materials with specific optical or electronic properties, contributing to the development of advanced materials .

properties

IUPAC Name

5-[(2-fluorophenyl)methylsulfanyl]-3H-imidazo[1,2-c]quinazolin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12FN3OS/c18-13-7-3-1-5-11(13)10-23-17-19-14-8-4-2-6-12(14)16-20-15(22)9-21(16)17/h1-8H,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RAYOKZJVURGEOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)N=C2N1C(=NC3=CC=CC=C32)SCC4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12FN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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